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Introduction

ATTO 700 is a fluorescent dye belonging to the oxazine family, characterized by its strong
absorption and emission in the near-infrared (NIR) region of the spectrum. Its exceptional
photostability, high fluorescence quantum yield, and good water solubility make it an excellent
candidate for various fluorescence-based applications, including flow cytometry.[1] This
document provides detailed application notes and protocols for the utilization of ATTO 700-
conjugated antibodies in flow cytometry analysis, aimed at researchers, scientists, and drug
development professionals.

ATTO 700 is optimally excited by the red laser (typically 633 nm or 640 nm) commonly found
on most flow cytometers.[2][3] Its emission maximum is around 719 nm, which allows for its
inclusion in multicolor flow cytometry panels with minimal spectral overlap with fluorochromes
excited by other lasers (e.qg., violet, blue, and yellow-green).[2][3]

Key Features and Advantages of ATTO 700 in Flow
Cytometry
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» Bright Signal: ATTO 700 exhibits a high extinction coefficient and a good quantum yield,
resulting in bright fluorescent signals and improved detection of both low- and high-
abundance antigens.

o Photostability: Like other ATTO dyes, ATTO 700 demonstrates remarkable resistance to
photobleaching, ensuring signal stability during prolonged exposure to laser light, which is
particularly beneficial for sorting applications.

e Low Spectral Overlap: Its emission in the far-red region minimizes spectral overlap with
many commonly used fluorochromes, simplifying panel design and reducing the complexity
of compensation.

 Suitability for Multicolor Panels: The distinct spectral properties of ATTO 700 make it a
valuable addition to complex multicolor immunophenotyping and intracellular signaling
studies.

Spectral and Physicochemical Properties

A summary of the key spectral and physicochemical properties of ATTO 700 is provided in the
table below. For comparison, data for Alexa Fluor 700, a spectrally similar dye, is also included.

Property ATTO 700 Alexa Fluor 700
Excitation Maximum (nm) ~700[2][4] ~702[3]

Emission Maximum (nm) ~719[2][4] ~723[3]

Molar Extinction Coefficient

(-1 ~120,000[2][4] ~192,000[3]

Quantum Yield ~0.25[2][4] ~0.25

Molecular Weight ( g/mol ) ~874[2][4] Not specified
Recommended Laser Line Red (633-640 nm)[2] Red (633-640 nm)[3]
Common Filter 695/40 BP or similar 730/45 BP or similar[3]

Application 1: Multicolor Immunophenotyping
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ATTO 700-conjugated antibodies are highly suitable for multicolor immunophenotyping studies,
enabling the identification and characterization of complex cell populations. Its minimal spectral
overlap into detectors for fluorochromes excited by violet, blue, and yellow-green lasers
simplifies panel design and compensation.

Experimental Protocol: 12-Color Inmunophenotyping of
Human Peripheral Blood Mononuclear Cells (PBMCs)

This protocol provides an example of a 12-color panel for the immunophenotyping of major
lymphocyte and myeloid subsets in human PBMCs, incorporating an ATTO 700-conjugated
antibody.

Materials:

Cryopreserved or freshly isolated human PBMCs

o Phosphate-Buffered Saline (PBS)

e Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)
o Fc Receptor Blocking Reagent (e.g., Human TruStain FCX™)

e Fluorochrome-conjugated antibodies (see table below)

 Viability Dye (e.g., a fixable viability dye with emission in a channel not occupied by other
fluorochromes)

» Fixation/Permeabilization Buffer (if performing intracellular staining)

Flow Cytometer with appropriate laser and filter configuration

Antibody Panel:
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Marker Fluorochrome Laser

CD45 Pacific Blue Violet

CD3 BV570 Violet

CD19 PE-Cy7 Yellow-Green
CD4 PE Yellow-Green
CD8 FITC Blue
CD45RA ATTO 700 Red

CCR4 APC Red

TCR-yd APC-Fire750 Red

CD127 BV785 Violet

CD25 BV650 Violet
CD154 BVvV711 Violet
Viability Dye e.g., Zombie NIR™ Red

Procedure:

o Cell Preparation: Thaw cryopreserved PBMCs or isolate fresh PBMCs using density gradient

centrifugation. Wash the cells with PBS and perform a cell count. Resuspend the cells in

Flow Cytometry Staining Buffer at a concentration of 1 x 107 cells/mL.

o Fc Receptor Blocking: Add Fc receptor blocking reagent to the cell suspension and incubate

for 10 minutes at room temperature.

 Viability Staining: Add the fixable viability dye to the cells and incubate for 15-30 minutes at

room temperature, protected from light.

o Surface Marker Staining: Add the cocktail of fluorochrome-conjugated antibodies for surface

markers, including the ATTO 700-conjugated antibody, to the cells. Incubate for 30 minutes

at 4°C in the dark.
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e Washing: Wash the cells twice with Flow Cytometry Staining Buffer by centrifuging at 300-
400 x g for 5 minutes and resuspending the pellet.

o Fixation (Optional): If the cells are not to be analyzed immediately, resuspend the cell pellet
in a suitable fixation buffer (e.g., 1-4% paraformaldehyde in PBS) and incubate for 20
minutes at room temperature. Wash the cells once with Flow Cytometry Staining Buffer.

o Data Acquisition: Resuspend the cells in Flow Cytometry Staining Buffer and acquire the
samples on a flow cytometer. Ensure that single-stain controls for each fluorochrome are
prepared for compensation.

Experimental Workflow
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Immunophenotyping Workflow
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Application 2: Analysis of Intracellular Signaling
Pathways

ATTO 700-conjugated antibodies can also be employed for the detection of intracellular
proteins, including phosphorylated signaling molecules, to study cellular signaling pathways.
This "phospho-flow" technique allows for the simultaneous analysis of signaling states in
different cell populations within a heterogeneous sample.

Experimental Protocol: Analysis of ERK1/2

Phosphorylation

This protocol describes the detection of phosphorylated ERK1/2 (p-ERK1/2) in response to a
stimulant in a human cell line, using an ATTO 700-conjugated anti-p-ERK1/2 antibody.

Materials:

Human cell line (e.g., Jurkat T cells)

» Cell culture medium

e Stimulant (e.g., Phorbol 12-myristate 13-acetate - PMA)
» Fixation Buffer (e.g., 1.5% formaldehyde in PBS)

o Permeabilization Buffer (e.g., ice-cold 90% methanol)

e ATTO 700-conjugated anti-p-ERK1/2 antibody

o Flow Cytometry Staining Buffer

Flow Cytometer
Procedure:

e Cell Culture and Stimulation: Culture the cell line under standard conditions. Prior to the
experiment, starve the cells of serum for a few hours if necessary. Stimulate the cells with
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the appropriate concentration of the stimulant (e.g., PMA at 100 ng/mL) for the desired time
(e.g., 15 minutes) at 37°C. Include an unstimulated control.

o Fixation: Immediately after stimulation, fix the cells by adding pre-warmed Fixation Buffer
directly to the cell suspension. Incubate for 10 minutes at 37°C.

o Permeabilization: Centrifuge the fixed cells and discard the supernatant. Resuspend the cell
pellet in ice-cold Permeabilization Buffer and incubate for 30 minutes on ice.

e Washing: Wash the cells twice with Flow Cytometry Staining Buffer.

e Intracellular Staining: Resuspend the permeabilized cells in Flow Cytometry Staining Buffer
containing the ATTO 700-conjugated anti-p-ERK1/2 antibody. Incubate for 30-60 minutes at
room temperature, protected from light.

e Washing: Wash the cells twice with Flow Cytometry Staining Buffer.

o Data Acquisition: Resuspend the cells in Flow Cytometry Staining Buffer and acquire the
samples on a flow cytometer.

Signaling Pathway Diagram: MAPK/ERK Pathway

The following diagram illustrates a simplified Mitogen-Activated Protein Kinase (MAPK) /
Extracellular signal-regulated kinase (ERK) signaling pathway, highlighting the point of
detection using an ATTO 700-conjugated antibody.
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Conclusion

ATTO 700 is a versatile and robust fluorochrome for flow cytometry, offering bright signals,
excellent photostability, and minimal spectral overlap with other commonly used dyes. These
characteristics make it an ideal choice for both complex multicolor immunophenotyping and
sensitive intracellular signaling analysis. The protocols provided in this document serve as a
starting point for the successful integration of ATTO 700-conjugated reagents into a wide range
of flow cytometry applications. As with any flow cytometry experiment, optimization of antibody
titers and instrument settings is recommended to achieve the best results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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